({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide

• IUPAC Name: N-[[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]methyl]formamide
• InChI: InChI=1S/C18H19N3O2/c1-14-6-8-15(9-7-14)23-11-10-21-17-5-3-2-4-16(17)20-18(21)12-19-13-22/h2-9,13H,10-12H2,1H3,(H,19,22)
• InChI Key: QHAJCLYMXRFQQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CNC=O
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide, also known as MBF, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MBF is a benzimidazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and anti-inflammatory activities, ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has been shown to have antioxidant properties and may protect against oxidative stress. ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide in lab experiments is its high degree of purity, which allows for accurate and reproducible results. ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide. One area of research is the development of more potent and selective analogs of ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide with improved anticancer and anti-inflammatory activities. Another area of research is the investigation of ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, more studies are needed to fully understand the mechanism of action of ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide and its potential toxicity in order to optimize its use in scientific research.

Scientific Research Applications

({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is its use in cancer treatment. Studies have shown that ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. ({1-[2-(4-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}methyl)formamide has also been studied for its potential use as an anti-inflammatory agent, with promising results in animal models of inflammation.